Cas no 1112017-68-1 (2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide
• CAS No: 1112017-68-1
• MF: C₁₃H₁₃N₅O₂S
• MW: 303.339620351791
• CID: 5914752
• PubChem ID: 50826230
• Update Time: 2025-05-20

2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide
• HMS3543E14
• CHEMBL4538324
• 1112017-68-1
• F3407-4363
• 2,5-dimethyl-N-[1,2,4]triazolo[4,3-b]pyridazin-6-ylbenzenesulfonamide
• N-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-2,5-dimethylbenzenesulfonamide
• 2,5-dimethyl-N-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)benzenesulfonamide
• AKOS005033673

• Inchi： 1S/C13H13N5O2S/c1-9-3-4-10(2)11(7-9)21(19,20)17-12-5-6-13-15-14-8-18(13)16-12/h3-8H,1-2H3,(H,16,17)
• InChI Key： NLUHRXVBKNFQAR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NC1C=CC2=NN=CN2N=1)(=O)=O

Computed Properties

• Exact Mass: 303.07899585g/mol
• Monoisotopic Mass: 303.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.6Ų

Additional information on 2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide

2,5-Dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide (CAS No. 1112017-68-1): An Emerging Compound in Pharmaceutical Research

2,5-Dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide (CAS No. 1112017-68-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of sulfonamides and features a triazolopyridazine moiety, which confers it with distinct pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide is characterized by a benzene ring substituted with two methyl groups at the 2 and 5 positions and a sulfonamide group at the 1 position. The triazolopyridazine moiety is attached to the sulfonamide group through a nitrogen atom. This unique arrangement of functional groups imparts the compound with high stability and solubility in various solvents, making it an attractive candidate for drug development.

The synthesis of 2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 2,5-dimethylbenzenesulfonyl chloride with 6-amino-[1,2,4]triazolo[4,3-b]pyridazine in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. The synthetic process can be further optimized by varying reaction parameters such as temperature, solvent, and catalysts to enhance efficiency and reduce by-products.

In terms of biological activities, 2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide has shown promising results in several areas. One of its key applications is as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-�� and IL-6 in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent research has highlighted the potential of 2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide as an antiviral agent. In vitro studies have shown that it can inhibit the replication of several viruses including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings suggest that this compound could be developed into a novel antiviral drug for treating viral infections.

The pharmacokinetic properties of 2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide have also been investigated. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It also demonstrates low toxicity and minimal side effects at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at doses up to 500 mg/day. Phase II trials are planned to further assess its therapeutic potential in specific disease indications such as inflammatory disorders and viral infections.

In conclusion, 2,5-dimethyl-N-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide (CAS No. 1112017-68-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.